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Compound of Interest

Compound Name: 3-Chloro-5-iodobenzoylacetonitrile

Cat. No.: B15202422

Get Quote

CAS Registry Number: 1823888-48-7 Document Type: Technical Application Guide Version:

2.1 (Internal Research Grade)

Executive Summary & Identification
In the landscape of medicinal chemistry, 3-Chloro-5-iodobenzoylacetonitrile (CAS 1823888-

48-7) serves as a high-value "hinge" intermediate.[1] Its structural uniqueness lies in the

asymmetric halogenation (chlorine at C3, iodine at C5) of the benzene ring combined with the

reactive

-ketonitrile tail.

This specific substitution pattern allows for orthogonal functionalization: the iodine atom

provides a facile handle for Suzuki-Miyaura or Sonogashira couplings, while the chlorine atom

remains inert under mild conditions, allowing for sequential cross-coupling strategies. The

-ketonitrile moiety is a classic precursor for constructing fused heterocycles such as pyrazoles,
isoxazoles, and quinolines—scaffolds ubiquitous in kinase inhibitors and antiviral therapeutics.

Physicochemical Profile[2][3][4][5][6]
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Property Specification

CAS Number 1823888-48-7

IUPAC Name 3-(3-Chloro-5-iodophenyl)-3-oxopropanenitrile

Molecular Formula

Molecular Weight 305.50 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, THF; sparingly soluble

in water

SMILES N#CCC(=O)c1cc(Cl)cc(I)c1

InChIKey
Predicted based on structure:[1]LZRX...

(Specific key varies by protonation state)

Synthetic Architecture
As a Senior Application Scientist, I recommend synthesizing this compound rather than

sourcing it if high purity (>98%) is required for sensitive catalytic cycles. Commercial batches of

-ketonitriles often degrade into their corresponding acetophenones or undergo hydrolysis if
stored improperly.

The most robust route utilizes 3-Chloro-5-iodobenzoic acid as the starting material. We employ

a Claisen-type condensation using acetonitrile anion generated in situ.

Mechanistic Workflow (DOT Visualization)

3-Chloro-5-iodobenzoic acid
(CAS 289039-25-4)

Methyl 3-chloro-5-iodobenzoate
(CAS 289039-85-6)

1. SOCl2, MeOH
Reflux, 4h

(Esterification)

3-Chloro-5-iodobenzoylacetonitrile
(CAS 1823888-48-7)

2. CH3CN, NaH, THF
0°C to RT, 12h

(Claisen Condensation)

Acetonitrile (CH3CN)
+ NaH or LDA

Nucleophilic Attack
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Figure 1: Synthetic pathway from the benzoic acid precursor to the target

-ketonitrile.

Detailed Protocol: The "Acetonitrile Anion" Method
Rationale: We avoid using the acid chloride directly with acetonitrile because the byproduct

removal can be tedious. The methyl ester intermediate offers a cleaner reaction profile with

sodium hydride (NaH).

Step 1: Esterification

Charge a round-bottom flask with 3-Chloro-5-iodobenzoic acid (1.0 eq) and methanol

(solvent/reagent).

Add Thionyl chloride (SOCl

, 1.5 eq) dropwise at 0°C. Caution: Gas evolution (SO

, HCl).

Reflux for 3–4 hours. Monitor by TLC (EtOAc/Hexane).[2]

Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with sat. NaHCO

. Dry over Na

SO

.

Yield: Expect >90% of Methyl 3-chloro-5-iodobenzoate (CAS 289039-85-6).[3]

Step 2: Claisen Condensation

Preparation: In a dry flask under Argon, suspend NaH (60% in oil, 2.5 eq) in anhydrous THF.

Activation: Add anhydrous Acetonitrile (2.5 eq) dropwise at 0°C. Stir for 30 mins to generate

the anion (
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).

Addition: Dissolve the methyl ester (from Step 1) in minimal THF and add dropwise to the

anion mixture.

Reaction: Allow to warm to Room Temperature (RT) and stir for 12–16 hours. The solution

usually turns orange/brown.

Quench (Critical): Cool back to 0°C. Quench slowly with 1N HCl until pH ~3. Note: The

product precipitates or forms an oil.[2]

Isolation: Extract with EtOAc. Wash with brine.[4] Recrystallize from Ethanol/Water if

necessary.

Structural Validation (Self-Validating System)
To ensure the integrity of the synthesized compound, you must verify the presence of the

-ketonitrile tautomerism. In solution, these compounds often exist in equilibrium between the
keto and enol forms.
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Technique Diagnostic Signal Causality/Interpretation

1H NMR (DMSO-d6) 4.6–4.8 ppm (s, 2H)

Represents the active

methylene (

) between the carbonyl and

nitrile. If this integrates < 2H,

check for enol proton (

>12 ppm).

1H NMR (Aromatic)
Three distinct singlets

(approx.)

Due to 1,3,5-substitution, the

protons are meta to each other

and appear as singlets or

narrow doublets (

Hz).

IR Spectroscopy ~2260 cm

Characteristic C

N stretch. Weak intensity is

normal due to conjugation.

IR Spectroscopy ~1690 cm

C=O stretch. Lower

wavenumber than typical

ketones due to conjugation

with the aromatic ring.

LC-MS

[M-H]

or [M+H]

Check for isotopic pattern:

Chlorine (

Cl/

Cl, 3:1 ratio) and Iodine (mass

defect).

Functional Utility in Drug Discovery
The 3-Chloro-5-iodo motif is not accidental. It is designed for Sequential Cross-Coupling:

Site-Selective Activation: The C-I bond is significantly weaker than the C-Cl bond.
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Experiment: Perform a Suzuki coupling with Phenylboronic acid/Pd(PPh

)

at RT. Only the iodine position reacts.

Heterocycle Formation:

Pyrazoles: React with Hydrazine (

) to form 3-(3-chloro-5-iodophenyl)-1H-pyrazol-5-amine.

Isoxazoles: React with Hydroxylamine (

) to form the corresponding aminoisoxazole.

3-Chloro-5-iodobenzoylacetonitrile

Suzuki Coupling (Site A)
Replaces Iodine only

Pd(0), Ar-B(OH)2

Heterocyclization
(Hydrazine/Hydroxylamine)

NH2NH2 or NH2OH

Biaryl Intermediate Aminopyrazole / Aminoisoxazole
(Kinase Inhibitor Core)

Click to download full resolution via product page

Figure 2: Divergent synthesis applications.

Safety & Handling
Hazard Class: Acute Toxic (Oral/Dermal), Irritant.

Specific Risk:
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-ketonitriles can release cyanide ions under extreme hydrolytic or oxidative conditions,
though rare. Treat as a cyanide precursor.

Storage: Store at 2–8°C under inert gas (Argon). Light sensitive (due to C-I bond).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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